2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide

• IUPAC Name: 2-[(4-ethyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• InChI: InChI=1S/C12H15N5OS/c1-2-17-11(9-6-4-3-5-7-9)15-16-12(17)19-8-10(18)14-13/h3-7H,2,8,13H2,1H3,(H,14,18)
• InChI Key: RSSMJKKJSVYHQH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NN)C2=CC=CC=C2
• Molecular Formula: C12H15N5OS
• Molecular Weight: 277.35 g/mol
• CAS No.: 893726-25-5

Description

“2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide” is a chemical compound with the linear formula C20H18N6O2S. It has a molecular weight of 406.469. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol was achieved starting from 4-bromoaniline. The required 2-acyl-N-(4-aryl)hydrazine-1-carbothioamides can be obtained by reaction of the appropriate carboxylic acid hydrazides with (aryl)isothiocyanates.

Scientific Research Applications

• Antioxidant Ability : A study by Šermukšnytė et al. (2022) demonstrated that a compound synthesized from 2-[(3-{2-[(4-methylphenyl)amino]ethyl}-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-yl)sulfanyl]acetohydrazide showed 1.5 times higher antioxidant ability than the control butylated hydroxytoluene. This was determined using a Ferric reducing antioxidant power assay, highlighting its potential as an antioxidant agent (Šermukšnytė et al., 2022).

• Pharmacological Properties in CNS : Maliszewska-Guz et al. (2005) investigated the pharmacological effects of certain 1,2,4-triazole and 1,3,4-thiadiazole derivatives on the central nervous system (CNS) in mice. This study suggests the potential application of these compounds in neuroscience and pharmacology (Maliszewska-Guz et al., 2005).

• Cancer Cell Migration and Growth Inhibition : Šermukšnytė et al. (2022) also researched the effect of 1,2,4-triazol-3-ylthioacetohydrazide derivatives on cancer cell migration and the growth of melanoma, breast, and pancreatic cancer spheroids. The study found certain derivatives to be notably effective against these cancer cells, indicating their potential in cancer treatment (Šermukšnytė et al., 2022).

• Antimicrobial Properties : Research by Popiołek et al. (2011) examined the synthesis and antimicrobial properties of new thiosemicarbazide and 1,2,4-triazole derivatives. This indicates the compound's relevance in developing antimicrobial agents (Popiołek et al., 2011).

• Anticancer Activity : A study by Han et al. (2018) synthesized new naproxen derivatives that included 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide and evaluated them for anticancer activity. They reported promising results against prostate cancer cell lines, pointing to potential therapeutic applications (Han et al., 2018).